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Compound of Interest

Compound Name: Trimethylsilyl chlorosulfonate

Cat. No.: B3028968

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trimethylsilyl chlorosulfonate
(TMSCS), a versatile reagent in organic synthesis. This document outlines its core
physicochemical properties, spectroscopic data, reactivity, applications with experimental
protocols, and essential safety information.

Physicochemical Properties

Trimethylsilyl chlorosulfonate is a colorless to pale yellow liquid with a pungent odor.[1] It is
a reactive compound used primarily as a chlorosulfonating and silylating agent in organic
synthesis.[1][2][3][4][5][6][7] Its key physical and chemical properties are summarized in the
table below for easy reference.
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Property Value Reference(s)

CAS Number 4353.77-9 (L1216l 18OI10][11][12][13]
[14][15]

Molecular Formula C3HeClOsSSi [1][7][10][11][12][13][14][16]

Molecular Weight 188.71 g/mol 216111 2][13][14][16]

Appearance Colorless to pale yellow liquid  [1][12]

Melting Point -26 °C RIEIAIBIE A

Boiling Point 168-169 °C (lit.) 21141516117

62-64 °C / 10 mmHg (lit.)

[2114][5]06][1 1][12]

Density 1.225 g/mL at 25 °C (lit.) 213415161 7118]
Refractive Index (n20/D) 1.424 (lit.) [2I[31[41[5116]107118]
Flash Point 42 °C (107.6 °F) - closed cup [2][8][10]

Soluble in organic solvents

such as N,N-

Dimethylformamide, methanol,
Solubility and glacial acetic acid. [1][10]

Sparingly soluble in chloroform

and practically insoluble in
water.[1][10]

Spectroscopic Data

Spectroscopic analysis is crucial for the verification of the identity and purity of Trimethylsilyl

chlorosulfonate.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum is expected to show a singlet for the nine equivalent

protons of the trimethylsilyl group.[10]
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o 13C NMR: The carbon-13 NMR spectrum will display a single resonance corresponding to
the three equivalent methyl carbons of the trimethylsilyl group.[17]

« Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional
groups present in the molecule. Key vibrational bands for Trimethylsilyl chlorosulfonate
are expected for the S=0 and Si-O bonds.[1]

Conformity to structure is typically confirmed by IR or *H NMR spectra.[6] Detailed
spectroscopic data, including *H NMR, 3C NMR, and IR spectra, are available for reference in
chemical databases such as ChemicalBook and SpectraBase.[1][10][17]

Reactivity and Stability

Trimethylsilyl chlorosulfonate is a reactive compound that must be handled with care.

o Hydrolysis: It reacts rapidly and violently with water and moisture, releasing corrosive and
toxic gases such as hydrochloric acid (HCI) and sulfuric acid.[1][12] Therefore, it must be
handled under anhydrous conditions.[1]

¢ Reactivity with Nucleophiles: It readily reacts with alcohols and amines, making it a useful
reagent for the protection of these functional groups through the formation of trimethylsilyl
ethers and amines.[1][12]

o Thermal Stability: The compound is stable under recommended storage conditions, which
include a cool, dry, and well-ventilated area in a tightly sealed container.[9][10]

e Incompatible Materials: It is incompatible with strong bases, alcohols, and oxidizing agents.
[17]

The following diagram illustrates the key reactivity pathways of Trimethylsilyl
chlorosulfonate.
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Reactivity Pathways of Trimethylsilyl Chlorosulfonate
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Caption: Reactivity of Trimethylsilyl chlorosulfonate.

Applications and Experimental Protocols

Trimethylsilyl chlorosulfonate is a valuable reagent with several applications in organic
synthesis.

Sulfonating Agent

TMSCS is commonly employed as a sulfonating agent for a variety of organic molecules,
including small molecules and polymers.[2][3][4][5][6][7]

Experimental Protocol: Sulfonation of Polysulfone

This protocol is adapted from the literature for the sulfonation of polysulfone, a common
polymer used in membrane applications.[2]

e Preparation: Dry the polysulfone polymer at 150°C for 4 hours. Dissolve the dried polymer in
a suitable anhydrous solvent such as methylene chloride or dichloroethane to create a
solution.[2]
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» Reaction Setup: Place the polymer solution in a reaction vessel equipped with a mechanical
stirrer and maintain an inert atmosphere (e.g., dry argon). Cool the solution to 0-5°C using
an ice bath.

o Addition of TMSCS: Slowly add Trimethylsilyl chlorosulfonate to the cooled and vigorously
stirred polymer solution. The reaction is exothermic, so a slow addition rate is crucial to
maintain the temperature.

o Reaction: Allow the reaction to proceed at 0-5°C for a specified period, typically a few hours,
while maintaining stirring. The hydrophobic character of the trimethylsilyl sulfonic ester
intermediate helps maintain the homogeneity of the reaction mixture.[2]

o Work-up: After the reaction is complete, the sulfonated polymer can be isolated by
precipitation in a non-solvent, followed by filtration and drying.

Silylating Agent for Protection of Alcohols and Amines

TMSCS is used to protect hydroxyl and amino groups by converting them into trimethylsilyl
ethers and amines, respectively.[1][12] This protection strategy is useful in multi-step syntheses
where these functional groups might interfere with subsequent reactions.[8][14][18]

Experimental Protocol: Protection of an Alcohol
This is a general procedure for the silylation of a primary or secondary alcohol.[8][18]

o Materials: The alcohol to be protected, Trimethylsilyl chlorosulfonate, a non-nucleophilic
base (e.qg., triethylamine or pyridine), and an anhydrous aprotic solvent (e.g.,
dichloromethane or diethyl ether).

» Reaction Setup: Dissolve the alcohol and the base in the anhydrous solvent in a dry reaction
flask under an inert atmosphere.

e Addition of TMSCS: Slowly add Trimethylsilyl chlorosulfonate to the solution at room
temperature or below. The base neutralizes the HCI generated during the reaction.

o Reaction: Stir the mixture at room temperature until the reaction is complete, which can be
monitored by techniques like thin-layer chromatography (TLC).
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Work-up: The reaction mixture is typically quenched with water or a saturated aqueous
solution of sodium bicarbonate. The organic layer is then separated, dried over an anhydrous
salt (e.g., MgSOa), and the solvent is removed under reduced pressure to yield the
trimethylsilyl ether.

Reagent for the Synthesis of Cyclic Sulfates

TMSCS is a key reagent in the preparation of iodosobenzene sulfate, which is then used to
synthesize cyclic sulfates from alkenes.[2][3][4][5][6][71[9][12]

Experimental Protocol: Preparation of lodosobenzene Sulfate
This protocol is based on a literature procedure for the synthesis of iodosobenzene sulfate.[9]
Materials: lodosobenzene, Trimethylsilyl chlorosulfonate, and dry dichloromethane.

Reaction Setup: Suspend iodosobenzene in dry dichloromethane in a reaction flask under a
nitrogen atmosphere and cool the slurry to -78°C.

Addition of TMSCS: Add Trimethylsilyl chlorosulfonate to the cold slurry with continuous
stirring. The mixture should turn into a clear yellow solution.

Reaction and Isolation: Allow the solution to warm slowly to approximately -10°C. Remove
the solvent under vacuum to obtain a yellow powder, which is the iodosobenzene sulfate.
This reagent is moisture-sensitive and is typically used immediately in the next step without
further purification.[9]

The following diagram illustrates a general workflow for a sulfonation reaction using
Trimethylsilyl chlorosulfonate.
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General Workflow for Sulfonation with TMSCS
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Caption: General Sulfonation Workflow.
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Safety and Handling

Trimethylsilyl chlorosulfonate is a hazardous chemical and requires strict safety precautions.

Hazard Category

GHS Classification

Precautionary Statements

Flammability

Flammable Liquid, Category 3
(H226)

P210: Keep away from heat,
hot surfaces, sparks, open
flames and other ignition
sources. No smoking.[10]
P233: Keep container tightly
closed.[10] P240: Ground and
bond container and receiving

equipment.[10]

Corrosivity

Skin Corrosion/Irritation,
Category 1B (H314)

P280: Wear protective gloves/
protective clothing/ eye
protection/ face protection.[9]
P303+P361+P353: IF ON
SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with water/
shower.[2] P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[2][9][10]

Toxicity

Acute Toxicity, Oral, Category
4 (H302)

Irritation

Serious Eye Damage/Eye
Irritation, Category 2A (H319)

Specific target organ toxicity,
single exposure; Respiratory
tract irritation, Category 3
(H335)
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear a face shield and safety glasses.[2][9]

o Skin Protection: Handle with gloves. Use proper glove removal technique to avoid skin
contact.[9]

» Respiratory Protection: Use a respirator with an appropriate filter (e.qg., type ABEK) if vapours
or aerosols are generated.[2]

o Other: Wear suitable protective clothing.[10]

Handling and Storage:

Handle in a well-ventilated place, preferably in a fume hood.[9][10]

Avoid contact with skin and eyes.[9][10]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[10]

Keep away from incompatible materials such as water, bases, and oxidizing agents.[17]

Use non-sparking tools and take measures to prevent electrostatic discharge.[10]

This technical guide is intended for informational purposes only and should not be used as a
substitute for a comprehensive safety data sheet (SDS) and proper laboratory safety training.
Always consult the latest SDS for Trimethylsilyl chlorosulfonate before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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